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For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the intricate cross-talk between the flagellin-

derived peptide flg22 signaling pathway, a key elicitor of Pattern-Triggered Immunity (PTI) in

plants, and various phytohormone signaling pathways. The information is compiled from

experimental data to offer a comprehensive resource for understanding the complex regulatory

networks that govern plant growth, development, and immunity.

Overview of flg22 Signaling
The bacterial peptide flg22 is recognized by the leucine-rich repeat receptor kinase (LRR-RK)

FLAGELLIN-SENSING 2 (FLS2). This recognition initiates a signaling cascade involving the

recruitment of the co-receptor BRI1-ASSOCIATED KINASE 1 (BAK1), activation of receptor-

like cytoplasmic kinases (RLCKs) such as BIK1, and the triggering of downstream responses.

These responses include the production of reactive oxygen species (ROS), activation of

mitogen-activated protein kinase (MAPK) cascades, and extensive transcriptional

reprogramming, ultimately leading to enhanced resistance against pathogens.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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